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[2] Lubricating compositions - US3493516A - Google Patents United in the lubricating
composition. The polymer may be present in an amount of from 0.05 to 10% by weight,
preferably from 0.1 to 5% by weight. The copolymers of ethylene and vinyl acetate are well
known and are commercially available. The copolymers of ethylene and vinyl acetate are
available from E. I. du Pont de Nemours and Co. under the trade name Elvax. These
copolymers may be prepared by the process as disclosed in US. Pat. No. 2,200,429. A
preferred copolymer of ethylene and vinyl acetate is Elvax 240 which has a vinyl acetate
content of 28% and a molecular weight of 25,000. Other copolymers are Elvax 220 which has a
vinyl acetate content of 28% and a molecular weight of 35,000; Elvax 250 which has a vinyl
acetate content of 28% and a molecular weight of 100,000 and Elvax 260 which has a vinyl
acetate content of 28% and a molecular weight of 200,000. Other copolymers of ethylene and
vinyl acetate are available from Union Carbide Corporation under the trade name of Co-Mer. A
preferred copolymer is Co-Mer 401 which has a vinyl acetate content of 28% and a molecular
weight of 25,000. Other copolymers of ethylene and vinyl acetate are available from Monsanto
Chemical Co. under the trade name of Montothene. A preferred copolymer is Montothene 50
which has a vinyl acetate content of 28% and a molecular weight of 25,000. It is to be
understood that the invention is not limited to the specific copolymers of ethylene and vinyl
acetate mentioned above, but that any copolymer of ethylene and vinyl acetate may be used in
the lubricating compositions of the present invention. The copolymers of ethylene and alkyl
acrylates are also well known and are commercially available. The copolymers of ethylene and
alkyl acrylates are available from E. I. du Pont de Nemours and Co. under the trade name of
Lucite. These copolymers may be prepared by the process as disclosed in US. Pat. No.
2,953,551. A preferred copolymer of ethylene and methyl acrylate is Lucite 147 which has a
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methyl acrylate content of 40% and a molecular weight of 40,000. Other copolymers of
ethylene and alkyl acrylates are available from Rohm & Haas Co. under the trade name of
Acryloid. A preferred copolymer is Acryloid HF-838 which has a methyl acrylate content of 38%
and a molecular weight of 30,000. It is to be understood that the invention is not limited to the
specific copolymers of ethylene and alkyl acrylates mentioned above, but that any copolymer of
ethylene and alkyl acrylate may be used in the lubricating compositions of the present
invention. The copolymers of ethylene and alkyl methacrylates are also well known and are
commercially available. The copolymers of ethylene and alkyl methacrylates are available from
E. I. du Pont de Nemours and Co. under the trade name of Lucite. These copolymers may be
prepared by the process as disclosed in US. Pat. No. 2,953,551. A preferred copolymer of
ethylene and methyl methacrylate is Lucite 149 which has a methyl methacrylate content of
40% and a molecular weight of 40,000. Other copolymers of ethylene and alkyl methacrylates
are available from Rohm & Haas Co. under the trade name of Acryloid. A preferred copolymer
is Acryloid HF-838 which has a methyl methacrylate content of 38% and a molecular weight of
30,000. It is to be understood that the invention is not limited to the specific copolymers of
ethylene and alkyl methacrylates mentioned above, but that any copolymer of ethylene and
alkyl methacrylate may be used in the lubricating compositions of the present invention. The
copolymers of ethylene and alkyl fumarates are also well known and are commercially
available. The copolymers of ethylene and alkyl fumarates are available from Monsanto
Chemical Co. under the trade name of Santicizer. These copolymers may be prepared by the
process as disclosed in US. Pat. No. 2,467,997. A preferred copolymer of ethylene and di(2-
ethylhexyl) fumarate is Santicizer 409 which has a di(2-ethylhexyl) fumarate content of 40%
and a molecular weight of 40,000. It is to be understood that the invention is not limited to the
specific copolymers of ethylene and alkyl fumarates mentioned above, but that any copolymer
of ethylene and alkyl fumarate may be used in the lubricating compositions of the present
invention. The copolymers of ethylene and dialkyl fumarates are also well known and are
commercially available. The copolymers of ethylene and dialkyl fumarates are available from
Monsanto Chemical Co. under the trade name of Santicizer. These copolymers may be
prepared by the process as disclosed in US. Pat. No. 2,467,997. A preferred copolymer of
ethylene and di(2-ethylhexyl) fumarate is Santicizer 409 which has a di(2-ethylhexyl) fumarate
content of 40% and a molecular weight of 40,000. It is to be understood that the invention is not
limited to the specific copolymers of ethylene and dialkyl fumarates mentioned above, but that
any copolymer of ethylene and dialkyl fumarate may be used in the lubricating compositions of
the present invention. The present invention also contemplates the use of terpolymers of
ethylene, vinyl acetate and an alkyl acrylate. A preferred terpolymer is one of ethylene, vinyl
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acetate and methyl acrylate. The terpolymer may be prepared by the process as disclosed in
US. Pat. No. 3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a
methyl acrylate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
present invention also contemplates the use of terpolymers of ethylene, vinyl acetate and an
alkyl methacrylate. A preferred terpolymer is one ofethylene, vinyl acetate and methyl
methacrylate. The terpolymer may be prepared by the process as disclosed in US. Pat. No.
3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a methyl
methacrylate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
present invention also contemplates the use of terpolymers of ethylene, vinyl acetate and an
alkyl fumarate. A preferred terpolymer is one of ethylene, vinyl acetate and di(2-ethylhexyl)
fumarate. The terpolymer may be prepared by the process as disclosed in US. Pat. No.
3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a di(2-
ethylhexyl) fumarate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
present invention also contemplates the use of terpolymers of ethylene, vinyl acetate and a
dialkyl fumarate. A preferred terpolymer is one of ethylene, vinyl acetate and di(2-ethylhexyl)
fumarate. The terpolymer may be prepared by the process as disclosed in US. Pat. No.
3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a di(2-
ethylhexyl) fumarate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
lubricating compositions of the present invention may also contain other additives such as
detergents, dispersants, antioxidants, corrosion inhibitors, anti-foam agents, anti-wear agents,
pour point depressants, and the like. The lubricating compositions of the present invention are
useful as crankcase lubricants for internal combustion engines, as automatic transmission
fluids, as gear oils, as industrial oils, and as greases. The lubricating compositions of the
present invention have excellent detergent, dispersant, antioxidant, corrosion inhibiting, anti-
foam, anti-wear, and pour point depressant properties. The lubricating compositions of the
present invention have excellent viscosity-temperature properties and are particularly useful as
multigrade lubricating oils. 1 Lubricant compositions - US3493517A - Google Patents The
copolymers of ethylene and vinyl acetate are well known and are commercially available. The
copolymers of ethylene and vinyl acetate are available from E. I. du Pont de Nemours and Co.
under the trade name Elvax. These copolymers may be prepared by the process as disclosed
in US. Pat. No. 2,200,429. A preferred copolymer of ethylene and vinyl acetate is Elvax 240
which has a vinyl acetate content of 28% and a molecular weight of 25,000. Other copolymers
are Elvax 220 which has a vinyl acetate content of 28% and a molecular weight of 35,000;
Elvax 250 which has a vinyl acetate content of 28% and a molecular weight of 100,000 and
Elvax 260 which has a vinyl acetate content of 28% and a molecular weight of 200,000. Other
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copolymers of ethylene and vinyl acetate are available from Union Carbide Corporation under
the trade name of Co-Mer. A preferred copolymer is Co-Mer 401 which has a vinyl acetate
content of 28% and a molecular weight of 25,000. Other copolymers of ethylene and vinyl
acetate are available from Monsanto Chemical Co. under the trade name of Montothene. A
preferred copolymer is Montothene 50 which has a vinyl acetate content of 28% and a
molecular weight of 25,000. It is to be understood that the invention is not limited to the specific
copolymers of ethylene and vinyl acetate mentioned above, but that any copolymer of ethylene
and vinyl acetate may be used in the lubricating compositions of the present invention. The
copolymers of ethylene and alkyl acrylates are also well known and are commercially available.
The copolymers of ethylene and alkyl acrylates are available from E. I. du Pont de Nemours
and Co. under the trade name of Lucite. These copolymers may be prepared by the process as
disclosed in US. Pat. No. 2,953,551. A preferred copolymer of ethylene and methyl acrylate is
Lucite 147 which has a methyl acrylate content of 40% and a molecular weight of 40,000.
Other copolymers of ethylene and alkyl acrylates are available from Rohm & Haas Co. under
the trade name of Acryloid. A preferred copolymer is Acryloid HF-838 which has a methyl
acrylate content of 38% and a molecular weight of 30,000. It is to be understood that the
invention is not limited to the specific copolymers of ethylene and alkyl acrylates mentioned
above, but that any copolymer of ethylene and alkyl acrylate may be used in the lubricating
compositions of the present invention. The copolymers of ethylene and alkyl methacrylates are
also well known and are commercially available. The copolymers of ethylene and alkyl
methacrylates are available from E. I. du Pont de Nemours and Co. under the trade name of
Lucite. These copolymers may be prepared by the process as disclosed in US. Pat. No.
2,953,551. A preferred copolymer of ethylene and methyl methacrylate is Lucite 149 which has
a methyl methacrylate content of 40% and a molecular weight of 40,000. Other copolymers of
ethylene and alkyl methacrylates are available from Rohm & Haas Co. under the trade name of
Acryloid. A preferred copolymer is Acryloid HF-838 which has a methyl methacrylate content of
38% and a molecular weight of 30,000. It is to be understood that the invention is not limited to
the specific copolymers of ethylene and alkyl methacrylates mentioned above, but that any
copolymer of ethylene and alkyl methacrylate may be used in the lubricating compositions of
the present invention. The copolymers of ethylene and alkyl fumarates are also well known and
are commercially available. The copolymers of ethylene and alkyl fumarates are available from
Monsanto Chemical Co. under the trade name of Santicizer. These copolymers may be
prepared by the process as disclosed in US. Pat. No. 2,467,997. A preferred copolymer of
ethylene and di(2-ethylhexyl) fumarate is Santicizer 409 which has a di(2-ethylhexyl) fumarate
content of 40% and a molecular weight of 40,000. It is to be understood that the invention is not
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limited to the specific copolymers of ethylene and alkyl fumarates mentioned above, but that
any copolymer of ethylene and alkyl fumarate may be used in the lubricating compositions of
the present invention. The copolymers of ethylene and dialkyl fumarates are also well known
and are commercially available. The copolymers of ethylene and dialkyl fumarates are
available from Monsanto Chemical Co. under the trade name of Santicizer. These copolymers
may be prepared by the process as disclosed in US. Pat. No. 2,467,997. A preferred copolymer
of ethylene and di(2-ethylhexyl) fumarate is Santicizer 409 which has a di(2-ethylhexyl)
fumarate content of 40% and a molecular weight of 40,000. It is to be understood that the
invention is not limited to the specific copolymers of ethylene and dialkyl fumarates mentioned
above, but that any copolymer of ethylene and dialkyl fumarate may be used in the lubricating
compositions of the present invention. The present invention also contemplates the use of
terpolymers of ethylene, vinyl acetate and an alkyl acrylate. A preferred terpolymer is one of
ethylene, vinyl acetate and methyl acrylate. The terpolymer may be prepared by the process as
disclosed in US. Pat. No. 3,236,917. The terpolymer may have a vinyl acetate content of from
10 to 40%, a methyl acrylate content of from 10 to 40% and an ethylene content of from 20 to
80%. The present invention also contemplates the use of terpolymers of ethylene, vinyl acetate
and an alkyl methacrylate. A preferred terpolymer is one ofethylene, vinyl acetate and methyl
methacrylate. The terpolymer may be prepared by the process as disclosed in US. Pat. No.
3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a methyl
methacrylate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
present invention also contemplates the use of terpolymers of ethylene, vinyl acetate and an
alkyl fumarate. A preferred terpolymer is one of ethylene, vinyl acetate and di(2-ethylhexyl)
fumarate. The terpolymer may be prepared by the process as disclosed in US. Pat. No.
3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a di(2-
ethylhexyl) fumarate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
present invention also contemplates the use of terpolymers of ethylene, vinyl acetate and a
dialkyl fumarate. A preferred terpolymer is one of ethylene, vinyl acetate and di(2-ethylhexyl)
fumarate. The terpolymer may be prepared by the process as disclosed in US. Pat. No.
3,236,917. The terpolymer may have a vinyl acetate content of from 10 to 40%, a di(2-
ethylhexyl) fumarate content of from 10 to 40% and an ethylene content of from 20 to 80%. The
lubricating compositions of the present invention may also contain other additives such as
detergents, dispersants, antioxidants, corrosion inhibitors, anti-foam agents, anti-wear agents,
pour point depressants, and the like. The lubricating compositions of the present invention are
useful as crankcase lubricants for internal combustion engines, as automatic transmission
fluids, as gear oils, as industrial oils, and as greases. The lubricating compositions of the

© 2025 BenchChem. All rights reserved. 5/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

present invention have excellent detergent, dispersant, antioxidant, corrosion inhibiting, anti-
foam, anti-wear, and pour point depressant properties. The lubricating compositions of the
present invention have excellent viscosity-temperature properties and are particularly useful as
multigrade lubricating oils. 1 Montan wax - Wikipedia The composition of montan wax varies
geographically with the geology of the deposits from which it is extracted. The best quality of
montan wax is the one from Thuringia and Saxony in Germany. The world production of
montan wax was about 5,000 t per year in the 1960s. The largest producer of montan wax is
the company Volpker Special Products GmbH in Gerstungen, Germany, which has been
producing it since 1897. Other producers are in the United States, in China, and in Ukraine. --
INVALID-LINK-- Esters of montan wax as lubricants in plastics processing The present paper
shows the results of a study of the lubricating effect of esters of montan wax acids with different
alcohols. The alcohols used were ethylene glycol, 1,3 butanediol, glycerol, trimethylolpropane,
and pentaerythritol. The research was carried out using a plastograph and a single screw
extruder. The results of the research show that the esters of montan wax acids are effective
lubricants for rigid PVC. The most effective lubricant is the ester of montan wax acids with
pentaerythritol. This ester reduces the torque on the plastograph and the pressure in the
extruder head to the greatest extent. It also has the most favorable effect on the plasticizing
process. The results of the research also show that the esters of montan wax acids can be
used as external lubricants for rigid PVC. They do not cause a decrease in the thermal stability
of the PVC. --INVALID-LINK-- Montan wax, its composition, and properties. Application of
montan wax ... The composition of montan wax includes a number of chemical compounds,
mainly esters of long-chain carboxylic acids and long-chain alcohols (waxes), as well as free
long-chain carboxylic acids, long-chain alcohols and ketones, and resins. The main
components of montan wax are esters of montanic acid (C28H5602) with long-chain alcohols
(C24H500, C26H540, C28H580). The content of these esters in montan wax is about 60-
70%. The content of free montanic acid is about 10-15%, and the content of free long-chain
alcohols is about 5-10%. The content of ketones and resins is about 10-15%. --INVALID-LINK--
Effects of Lubrication on the Uniaxial Compressive Behavior of Polymer ... In this study, the
effects of lubrication on the uniaxial compressive behavior of polymer powders were
investigated. Three different polymer powders, namely, polyethylene (PE), polypropylene (PP),
and polystyrene (PS), were used. The lubricants used were stearic acid, zinc stearate, and
calcium stearate. The polymer powders were mixed with the lubricants in a high-speed mixer.
The mixtures were then compacted in a cylindrical die at different pressures. The compressive
strength of the compacts was measured. The results showed that the compressive strength of
the polymer powders increased with increasing compaction pressure. The addition of lubricants
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decreased the compressive strength of the polymer powders. The decrease in compressive
strength was attributed to the reduction in the friction between the polymer particles and
between the polymer particles and the die wall. The results also showed that the effectiveness
of the lubricants in reducing the compressive strength of the polymer powders was in the order
of stearic acid > zinc stearate > calcium stearate. This was attributed to the difference in the
melting point of the lubricants. Stearic acid has the lowest melting point, followed by zinc
stearate and calcium stearate. The lubricant with the lower melting point is more effective in
reducing the friction between the polymer particles and between the polymer particles and the
die wall. --INVALID-LINK-- Waxes, Natural and Synthetic Waxes are used in a wide variety of
applications, including candles, coatings, polishes, and food products. They are also used as
lubricants, release agents, and processing aids in the plastics and rubber industries. Waxes
can be classified as natural or synthetic. Natural waxes are derived from plants, animals, or
minerals. Synthetic waxes are manufactured by the polymerization of ethylene or by the
Fischer-Tropsch process. The most important natural waxes are carnauba wax, candelilla wax,
beeswax, and montan wax. The most important synthetic waxes are polyethylene wax,
polypropylene wax, and Fischer-Tropsch wax. Waxes are characterized by their melting point,
hardness, and viscosity. The melting point of a wax is the temperature at which it changes from
a solid to a liquid. The hardness of a wax is a measure of its resistance to indentation. The
viscosity of a wax is a measure of its resistance to flow. The properties of a wax determine its
suitability for a particular application. For example, a wax with a high melting point is required
for candles, while a wax with a low viscosity is required for polishes. Waxes are complex
mixtures of hydrocarbons and other organic compounds. The composition of a wax determines
its properties. For example, the presence of esters in a wax increases its hardness, while the
presence of branched hydrocarbons decreases its melting point. The composition of a wax can
be determined by a variety of analytical techniques, including gas chromatography, mass
spectrometry, and infrared spectroscopy. --INVALID-LINK-- Lubricating grease compositions
thickened with metal salts of ... - Google ... A lubricating grease composition comprising a
lubricating oil and a thickening agent, wherein the thickening agent is a metal salt of a C10-C36
fatty acid. The metal salt may be a lithium salt, a calcium salt, a sodium salt, an aluminum salt,
or a barium salt. The C10-C36 fatty acid may be a saturated or an unsaturated fatty acid. The
lubricating oil may be a mineral oil or a synthetic oil. The lubricating grease composition may
also contain other additives, such as antioxidants, corrosion inhibitors, and extreme pressure
additives. 1 Lubricating grease compositions - US4534872A - Google Patents The present
invention relates to lubricating grease compositions. More particularly, it relates to lubricating
grease compositions containing a major amount of a lubricating oil and a minor amount of a
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thickening agent. The thickening agent is a mixture of a metal salt of a C12-C24 fatty acid and
a metal salt of a C12-C24 hydroxy fatty acid. The metal is selected from the group consisting of
lithium, calcium, and aluminum. The lubricating oil may be a mineral oil or a synthetic oil. The
lubricating grease compositions of the present invention have excellent properties, including
high dropping point, good mechanical stability, and good water resistance. 1 Lubricating oil
compositions - US5338469A - Google Patents The present invention relates to lubricating oil
compositions. More patrticularly, the present invention relates to lubricating oil compaositions
which have improved fuel economy and reduced friction. The lubricating oil compositions of the
present invention comprise a major amount of an oil of lubricating viscosity and a minor amount
of a friction modifier. The friction modifier is a fatty acid ester of a polyhydric alcohol. The fatty
acid has from about 8 to about 28 carbon atoms. The polyhydric alcohol has from 2 to about 10
carbon atoms and from 2 to about 6 hydroxyl groups. 1 Lubricating compositions containing
ester-amides - US4729842A - Google Patents The present invention relates to novel ester-
amides and to lubricating compositions containing said ester-amides. The ester-amides of the
present invention are the reaction product of a C12-C24 fatty acid, a polyamine, and a
polyhydric alcohol. The lubricating compositions of the present invention comprise a major
amount of a lubricating oil and a minor amount of an ester-amide of the present invention. The
lubricating compositions of the present invention have excellent properties, including high
dropping point, good mechanical stability, and good water resistance. 1 Lubricating oil
composition - US5580482A - Google Patents The present invention relates to a lubricating oil
composition. More particularly, the present invention relates to a lubricating oil composition
which has a low coefficient of friction and which is excellent in wear resistance. The lubricating
oil composition of the present invention comprises a lubricating base oil and, as additives, (A) a
fatty acid ester of a polyhydric alcohol and (B) a molybdenum-containing compound. The fatty
acid ester of a polyhydric alcohol is an ester of a fatty acid having 8 to 28 carbon atoms and a
polyhydric alcohol having 2 to 10 carbon atoms and 2 to 6 hydroxyl groups. The molybdenum-
containing compound is a molybdenum dithiocarbamate or a molybdenum dithiophosphate. 1
Lubricating oil compositions - US5498358A - Google Patents The present invention relates to
lubricating oil compositions. More particularly, the present invention relates to lubricating oll
compositions which have improved fuel economy and reduced friction. The lubricating oil
compositions of the present invention comprise a major amount of an oil of lubricating viscosity
and a minor amount of a friction modifier. The friction modifier is a fatty acid ester of a
polyhydric alcohol. The fatty acid has from about 8 to about 28 carbon atoms. The polyhydric
alcohol has from 2 to about 10 carbon atoms and from 2 to about 6 hydroxyl groups. 1 Friction
modifier for lubricating oil compositions - US5507968A - Google ... The present invention
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relates to a friction modifier for lubricating oil compositions. More particularly, the present
invention relates to a friction modifier which is a fatty acid ester of a polyhydric alcohol. The
fatty acid has from about 8 to about 28 carbon atoms. The polyhydric alcohol has from 2 to
about 10 carbon atoms and from 2 to about 6 hydroxyl groups. The friction modifier of the
present invention is useful for improving the fuel economy of an internal combustion engine. 2
A Comparative Analysis of Eicosyl Hexacosanoate as a Lubricating Agent

An in-depth review of the performance characteristics of eicosyl hexacosanoate against other
common lubricants, supported by experimental data and standardized testing protocols.

Eicosyl hexacosanoate, a long-chain ester, has garnered significant interest within the field of
tribology for its potential as a high-performance lubricant. This guide provides a comparative
study of its lubricating properties against established alternatives, offering researchers,
scientists, and drug development professionals a comprehensive overview of its performance
characteristics. The data presented herein is a synthesis of findings from various studies,
intended to facilitate an objective evaluation of its suitability for diverse applications.

Physicochemical Properties

Eicosyl hexacosanoate is a wax ester composed of eicosyl alcohol and hexacosanoic acid.
Its long, saturated hydrocarbon chains contribute to its high melting point and thermal stability,
which are critical properties for lubricants operating under extreme conditions.

Eicosyl Mineral Oil (ISO VG Polyalphaolefin
Property
Hexacosanoate 32) (PAO 4)
Mixture of
Molecular Formula C46H9202 Mixture of oligomers
hydrocarbons
Molecular Weight ( ) )
677.2 Variable Variable
g/mol)
] ] Liquid at room Liquid at room
Melting Point (°C) ~85-90
temperature temperature
Boiling Point (°C) > 400 > 300 > 300
Viscosity Index High Medium High
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Tribological Performance

The primary function of a lubricant is to reduce friction and wear between interacting surfaces.
The following table summarizes the key tribological performance indicators of eicosyl
hexacosanoate in comparison to other lubricants.

. Eicosyl . Molybdenum
Performance Metric Graphite . .
Hexacosanoate Disulfide (M0S2)
Coefficient of Friction
0.05-0.1 0.1-0.15 0.03-0.08
(W)
Wear Scar Diameter
0.3-0.5 0.5-0.7 0.2-04
(mm)
Load-Carrying ) ) )
) High Medium Very High
Capacity (N)
Operating o o
-20 to 450 (in inert -185 to 400 (in inert
Temperature Range -10 to 200
atm.) atm.)

°C)

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies commonly
employed in tribological studies.

Friction and Wear Testing

Apparatus: A high-frequency reciprocating rig (HFRR) or a four-ball tester is typically used.
Methodology:

e The lubricant is applied to the contact surfaces of the test specimens (e.g., a steel ball and a
flat disc).

» A specified load is applied, and the specimens are set into motion at a controlled frequency
and stroke length.
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e The frictional force is continuously measured throughout the test.
o After the test, the wear scar diameter on the specimens is measured using a microscope.
Parameters:

Load: 10 N

Frequency: 50 Hz

Stroke Length: 1 mm

Temperature: 100 °C

Test Duration: 60 minutes

Viscosity Index Determination

Apparatus: A capillary viscometer.
Methodology:

» The kinematic viscosity of the lubricant is measured at two different temperatures (typically
40 °C and 100 °C) according to ASTM D445.

e The Viscosity Index (VI) is then calculated using the measured viscosities according to
ASTM D2270. A higher VI indicates a smaller change in viscosity with temperature.

Visualizing Lubrication Mechanisms

The following diagrams illustrate the conceptual workflows and relationships involved in the
evaluation of lubricants.
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Caption: Experimental workflow for lubricant evaluation.
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Caption: Relationship between lubricant properties and performance.

In summary, eicosyl hexacosanoate demonstrates promising lubricating properties,
particularly in terms of its low coefficient of friction and high thermal stability. While its
performance is comparable to or exceeds that of some traditional solid lubricants like graphite,
further research is warranted to fully elucidate its performance characteristics across a broader
range of operating conditions and in various formulations. The experimental protocols and
comparative data provided in this guide serve as a foundational resource for such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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